Cas no 87273-60-7 ( )

• Product Name: &nbsp
• CAS No: 87273-60-7
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 992431
• PubChem ID: 288320
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3-chloro-9-hydroxy-2-methylpyrido[1,2-a]pyrimidin-4-one
• DTXSID40302171
• 2-methyl-3-chloro-9-hydroxypyrido[1,2-a]pyrimidin-4-one
• NSC149259
• AKOS015971194
• 3-chloro-9-hydroxy-2-methyl-pyrido[1,2-a]pyrimidin-4-one
• 3-Chloro-9-hydroxy-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one
• 3-chloro-9-hydroxy-2-methyl-4h-pyrido[1,2-a]pyrimidin-4-one
• NSC 149259
• 87273-60-7
• NSC-149259
•  

• Inchi： 1S/C9H7ClN2O2/c1-5-7(10)9(14)12-4-2-3-6(13)8(12)11-5/h2-4,13H,1H3
• InChI Key： SVRZRZNYMXSDFL-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N=C2C(=CC=CN2C1=O)O

Computed Properties

• Exact Mass: 210.02
• Monoisotopic Mass: 210.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 366.2°C at 760 mmHg
• Flash Point: 175.3°C
• Refractive Index: 1.672